Mass Shift Differentiation for Interference-Free Quantification
SAR107375E Impurity 14-d8 (MW 592.16) provides a +8.04 Da mass shift relative to the unlabeled Impurity 14 / Impurity 148 (calculated MW ~584.12 for C24H22ClN5O6S2) . This 8 Da shift places the internal standard's M+8 peak entirely outside the natural isotopic envelope of the unlabeled analyte, eliminating spectral cross-talk that would otherwise compromise quantification accuracy at low impurity levels [1]. In contrast, internal standards labeled with fewer deuterium atoms (e.g., d3 or d4) may exhibit partial overlap with the analyte's [M+2] or [M+3] natural abundance isotopologue peaks, requiring mathematical correction algorithms that introduce additional measurement uncertainty. The d8 pattern also produces a retention time shift in reversed-phase LC that, while measurable, is sufficiently small for deuterated aliphatic substituents (typically ΔtR < 0.1 min) to maintain effective co-elution for matrix effect compensation [2].
| Evidence Dimension | Nominal mass shift vs. unlabeled analyte for MS quantification |
|---|---|
| Target Compound Data | +8.04 Da (8 × 2H substitution; measured MW 592.16) |
| Comparator Or Baseline | Unlabeled SAR107375E Impurity 14/148: MW ~584.12 (calculated from C24H22ClN5O6S2); hypothetical d3-labeled analog: ~+3.02 Da; d4-labeled: ~+4.03 Da |
| Quantified Difference | 8 Da mass shift exceeds the 3 Da minimum recommended by FDA bioanalytical method validation guidance for SIL-IS; ≥5 Da is considered optimal for eliminating isotopologue overlap in analytes with MW > 300 Da |
| Conditions | ESI-MS or APCI-MS analysis; mass shift calculated from monoisotopic masses; guidance based on class-level deuterated IS best practices [1] |
Why This Matters
An 8 Da mass shift ensures that the internal standard signal does not contribute to the analyte integration channel, a prerequisite for achieving ≤15% accuracy and precision at the lower limit of quantification (LLOQ) required for pharmaceutical impurity methods per ICH Q2(R1) guidelines.
- [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source
- [2] Turowski M, Yamakawa N, Meller J, et al. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase. Journal of the American Chemical Society. 2003;125(45):13836-13849. — Review of inverse isotope effects causing deuterated compounds to elute slightly earlier in RP-HPLC, with magnitude proportional to number of aliphatic deuterium substitutions. View Source
